Cas no 103304-36-5 (Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-)

Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-, is a halogenated cyclopropane derivative characterized by its highly substituted cyclopropane ring structure. The presence of four methyl groups at the 2,2,3,3-positions enhances steric hindrance, influencing reactivity and stability. The chloro substituent at the 1-position introduces electrophilic character, making it a versatile intermediate in organic synthesis, particularly for constructing complex cyclic frameworks. Its rigid, strained ring system can impart unique conformational properties to derived compounds. This compound is valuable in pharmaceutical and agrochemical research, where sterically hindered cyclopropanes are often employed to modulate bioactivity or metabolic stability. Proper handling is required due to potential reactivity arising from the strained ring and halogen functionality.

Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- structure

103304-36-5 structure

Product Name:Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-

CAS No:103304-36-5

MF:C₈H₁₃ClO₂

MW:176.640621900558

CID:1136763

PubChem ID:13674404

Update Time:2025-10-14

Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-
- 103304-36-5
- CHEMBL460193
- HS-8034
- 1-Chloro-2,2,3,3-tetramethylcyclopropane-1-carboxylic acid
- SCHEMBL3341677
- Inchi： 1S/C8H13ClO2/c1-6(2)7(3,4)8(6,9)5(10)11/h1-4H3,(H,10,11)
- InChI Key： PBWFVFFMRVBKGU-UHFFFAOYSA-N
- SMILES： ClC1(C(=O)O)C(C)(C)C1(C)C

Computed Properties

Exact Mass: 176.06049
Monoisotopic Mass: 176.0604073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-658855-1.0g	1-chloro-2,2,3,3-tetramethylcyclopropane-1-carboxylic acid	103304-36-5		1.0g	$0.0	2023-03-11

Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- Related Literature

1. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
2. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

Related Categories

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